Cas no 2680812-36-4 (benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate
• CAS No: 2680812-36-4
• MF: C₁₆H₁₈BrN₃O₄
• MW: 396.235823154449
• CID: 5818510
• PubChem ID: 165922319
• Update Time: 2025-06-13

benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680812-36-4
• EN300-28303012
• benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate

• Inchi： 1S/C16H18BrN3O4/c1-3-9-20-13(12(17)14(21)19(2)16(20)23)18-15(22)24-10-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H,18,22)
• InChI Key： FBXYENXAWHTSSF-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N(C=1NC(=O)OCC1C=CC=CC=1)CCC)=O)=O

Computed Properties

• Exact Mass: 395.04807g/mol
• Monoisotopic Mass: 395.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79Ų

Additional information on benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate

Introduction to Benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate (CAS No. 2680812-36-4)

Benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2680812-36-4, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this compound features a benzyl group attached to a carbamate moiety, which is further linked to a complex heterocyclic system derived from a pyrimidine ring. This pyrimidine ring is substituted with various functional groups, including a bromine atom, a methyl group, and an alkoxy group, contributing to its distinct chemical profile.

The synthesis and characterization of Benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate involve sophisticated organic chemistry techniques. The presence of multiple reactive sites in its structure makes it a versatile intermediate in the synthesis of more complex molecules. Researchers have been exploring its potential as a building block for the development of novel therapeutic agents. The< strong>5-bromo substituent on the pyrimidine ring is particularly noteworthy, as bromine atoms are often employed in medicinal chemistry due to their ability to influence electronic properties and metabolic stability.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. Benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate has been investigated for its potential role in modulating enzymes involved in cancer progression and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes relevant to disease pathways. The< strong>1-methyl and< strong>3-propyl substituents contribute to the steric environment of the molecule, which can be critical for binding affinity and specificity to biological targets.

The< strong>2,6-dioxo group within the pyrimidine ring introduces electron-withdrawing effects, which can influence the reactivity and interactions of the molecule with biological systems. This feature makes it an attractive candidate for further exploration in drug discovery programs. Additionally, the carbamate functional group provides a site for further derivatization, allowing chemists to modify the properties of the molecule as needed for specific applications. Such modifications can enhance solubility, bioavailability, or target specificity.

The pharmacological potential of Benzyl N-(5-bromo-1-methyl-2,6-dioxo-3-propyl-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate has been studied in various preclinical models. Researchers have focused on evaluating its interaction with proteins and enzymes that play crucial roles in health and disease. For instance, studies have examined its effects on enzymes such as cyclin-dependent kinases (CDKs), which are known to be involved in cell cycle regulation and are often dysregulated in cancer cells. The< strong>5-bromo substituent may enhance binding affinity by influencing the electronic distribution around the active site of these enzymes.

The compound's structural complexity also presents opportunities for developing derivatives with improved pharmacokinetic profiles. For example, modifications to the< strong>3-propyl group could potentially enhance metabolic stability or reduce toxicity. Furthermore，the benzyl moiety can be replaced or modified to explore different chemical spaces without altering the core pharmacophore responsible for biological activity. These strategies are fundamental in modern drug discovery efforts aimed at identifying molecules with optimal therapeutic windows.

In conclusion，Benzyl N-(5-bromo-1-methyl-2，6-dioxo--3-propyl--1，2，3，6-tetrahydropyrimidin--4--yI)carbamate represents a promising candidate for further investigation in pharmaceutical research。 Its unique structural features and potential biological activities make it a valuable tool for developing new therapeutic agents。 As research continues to uncover new insights into disease mechanisms，compounds like this one will play an increasingly important role in addressing unmet medical needs。 The ongoing exploration of its pharmacological properties underscores the importance of innovative approaches in drug discovery and development。